3-ethyl-4-methoxy-N-(3-pyridinylmethyl)benzenesulfonamide

• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 3-ethyl-4-methoxy-N-(pyridin-3-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C15H18N2O3S/c1-3-13-9-14(6-7-15(13)20-2)21(18,19)17-11-12-5-4-8-16-10-12/h4-10,17H,3,11H2,1-2H3
• InChI Key: VONGLEMMWMCBNB-UHFFFAOYSA-N
• SMILES: CCC1=C(C=CC(=C1)S(=O)(=O)NCC2=CN=CC=C2)OC

Description

3-ethyl-4-methoxy-N-(3-pyridinylmethyl)benzenesulfonamide, also known as EPM, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of sulfonamide compounds, which have been widely used in medicinal chemistry due to their diverse biological activities. EPM has been found to have significant potential as a research tool due to its unique biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 3-ethyl-4-methoxy-N-(3-pyridinylmethyl)benzenesulfonamide is not fully understood. However, it is believed to act through the inhibition of carbonic anhydrase, an enzyme that plays a crucial role in various physiological processes. By inhibiting carbonic anhydrase, this compound may affect the pH balance of cells and alter the activity of ion channels, leading to its diverse biological effects.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been found to have anticonvulsant effects, making it a potential treatment for epilepsy. Additionally, this compound has been found to have anti-tumor effects, making it a potential candidate for the development of new cancer treatments.

Advantages and Limitations for Lab Experiments

3-ethyl-4-methoxy-N-(3-pyridinylmethyl)benzenesulfonamide has several advantages as a research tool. It is relatively easy to synthesize and has a wide range of biological activities, making it a versatile compound for studying various physiological processes. Additionally, this compound has been found to have low toxicity and is well-tolerated in animal models. However, there are also limitations to the use of this compound in lab experiments. It has poor solubility in water, which can make it difficult to administer to animals. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of 3-ethyl-4-methoxy-N-(3-pyridinylmethyl)benzenesulfonamide. One area of research is the development of new drugs based on the structure of this compound. By modifying the chemical structure of this compound, it may be possible to create compounds with improved efficacy and reduced side effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases. Overall, this compound is a promising research tool with significant potential for the development of new drugs and treatments.

Synthesis Methods

The synthesis of 3-ethyl-4-methoxy-N-(3-pyridinylmethyl)benzenesulfonamide involves the reaction of 3-ethyl-4-methoxyaniline with 3-pyridinecarboxaldehyde in the presence of sulfuric acid. The resulting intermediate is then reacted with benzenesulfonyl chloride to give the final product, this compound. The synthesis of this compound is relatively straightforward and can be carried out using standard laboratory techniques.

Scientific Research Applications

3-ethyl-4-methoxy-N-(3-pyridinylmethyl)benzenesulfonamide has been extensively studied for its potential use in scientific research. It has been found to have a wide range of biological activities, including anti-inflammatory, analgesic, anticonvulsant, and antitumor effects. This compound has also been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, this compound has been found to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics.